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Compound of Interest

Compound Name:

Methyl 2-((tert-

butoxycarbonyl)amino)-3-

iodopropanoate

Cat. No.: B1353052 Get Quote

Essential Safety and Handling Guide for Methyl 2-
((tert-butoxycarbonyl)amino)-3-iodopropanoate
This guide provides crucial safety, logistical, and operational information for laboratory

professionals handling Methyl 2-((tert-butoxycarbonyl)amino)-3-iodopropanoate (CAS:

889670-02-4). Adherence to these procedures is vital for ensuring personal safety and proper

disposal.

Hazard Identification and Personal Protective Equipment
Methyl 2-((tert-butoxycarbonyl)amino)-3-iodopropanoate is classified as a hazardous

substance.[1][2] It is harmful if swallowed, causes skin and serious eye irritation, and may

cause respiratory irritation.[1][2]

Engineering Controls:

Always work in a well-ventilated area, preferably within a certified chemical fume hood.[3][4]

Ensure that eyewash stations and safety showers are readily accessible.[3][5]
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Personal Protective Equipment (PPE): A summary of the necessary PPE is provided in the

table below.

PPE Category Item Specification

Eye/Face Protection Safety Goggles

Must conform to OSHA's 29

CFR 1910.133 or European

Standard EN166. Should

include side-shields to protect

from splashes.[5][6]

Skin Protection Gloves

Nitrile gloves must be worn.[3]

[7] Inspect gloves for any tears

or holes before use and

practice proper glove removal

technique to avoid skin

contact.[8]

Protective Clothing

An impervious lab coat or

chemical-resistant apron

should be worn to prevent skin

exposure.[7][9] Closed-toe

shoes are mandatory.[7]

Respiratory Protection Respirator

Use in a chemical fume hood

is the primary control measure.

[4] If ventilation is inadequate

or for spill response, a NIOSH-

approved respirator with

organic vapor cartridges is

recommended.[4]

Operational Plan: Step-by-Step Handling
Procedures
1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.
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Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area at

4°C, protected from light.[1]

Store away from incompatible materials.

2. Handling and Use (Inside a Chemical Fume Hood):

Before starting work, ensure all necessary PPE is donned correctly.

Prepare the work area within the fume hood by covering the surface with absorbent,

disposable bench paper.

Carefully weigh and transfer the solid compound using appropriate tools (e.g., spatula,

weighing paper). Avoid generating dust.

For reactions, add the compound to the reaction vessel within the fume hood. Keep the fume

hood sash at the lowest practical height.[4]

3. Emergency Procedures:

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

plenty of soap and water for at least 15 minutes.[9] Seek medical attention if irritation

persists.[9]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally.[9] Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.[9]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[9]

Spill: For small spills, absorb with an inert material (e.g., vermiculite, sand), place in a sealed

container, and dispose of as hazardous waste.[3] For large spills, evacuate the area and

contact your institution's emergency response team.[3]
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Disposal Plan: Managing Halogenated Waste
The proper disposal of Methyl 2-((tert-butoxycarbonyl)amino)-3-iodopropanoate and its

contaminated materials is critical to prevent environmental contamination. As a halogenated

organic compound, it must be segregated from non-halogenated waste streams.[3][4][7][10]

Waste Segregation and Collection:

Solid Waste: Collect any unused compound, contaminated weighing paper, and other solid

materials in a designated, sealed, and clearly labeled "Halogenated Solid Waste" container.

Liquid Waste: Collect all reaction mixtures and solvent rinses (e.g., from cleaning glassware)

in a designated, sealed, and clearly labeled "Halogenated Liquid Waste" container.[4]

Contaminated PPE: Dispose of contaminated gloves and other disposable PPE in the

designated solid waste container.

Labeling and Storage:

All waste containers must be labeled with "Hazardous Waste," the full chemical name, and

the associated hazards (e.g., Irritant, Harmful).[4]

Keep waste containers tightly closed when not in use and store them in a designated

satellite accumulation area within the laboratory.[3][10]

Final Disposal:

Follow your institution's specific guidelines for the disposal of hazardous chemical waste.

Arrange for pickup by the environmental health and safety department.

Chemical Data Summary
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Property Value

Chemical Name
Methyl 2-((tert-butoxycarbonyl)amino)-3-

iodopropanoate

CAS Number 889670-02-4

Molecular Formula C₉H₁₆INO₄[1][11]

Molecular Weight 329.13 g/mol [2][11]

Physical Form Solid[1]

Storage Temperature 4°C, protect from light[1]

GHS Pictogram GHS07 (Harmful)[1]

Hazard Statements

H302 (Harmful if swallowed), H315 (Causes

skin irritation), H319 (Causes serious eye

irritation), H335 (May cause respiratory irritation)

[1][2]

Precautionary Statements

P261, P264, P270, P271, P280, P302+P352,

P304+P340, P305+P351+P338, P330,

P362+P364, P403+P233, P405, P501[1]

Workflow Visualization
The following diagram illustrates the standard operating procedure for the safe handling and

disposal of Methyl 2-((tert-butoxycarbonyl)amino)-3-iodopropanoate.
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Caption: Workflow for handling Methyl 2-((tert-butoxycarbonyl)amino)-3-iodopropanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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